N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C22H20F2N2O4S/c1-30-17-10-12-18(13-11-17)31(28,29)26(14-16-6-3-2-4-7-16)15-21(27)25-22-19(23)8-5-9-20(22)24/h2-13H,14-15H2,1H3,(H,25,27)
• InChI Key: QXGJAMKPBQWVEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C22H20F2N2O4S
• Molecular Weight: 446.5 g/mol

Description

N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide is a complex organic compound characterized by its unique structural features

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide typically involves multiple steps, including the formation of key intermediates and their subsequent coupling. Common synthetic routes may include:

Formation of the Benzyl Intermediate: This step often involves the reaction of benzyl chloride with an appropriate nucleophile under basic conditions.

Introduction of the Difluorophenyl Group: This can be achieved through a halogen exchange reaction or via a Suzuki-Miyaura coupling reaction, which is known for its mild and functional group tolerant conditions.

Final Coupling: The final step involves coupling the intermediates under specific conditions to form the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzyl and difluorophenyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism by which N2-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]acetamide
• N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]propionamide

Uniqueness

N~2~-benzyl-N-(2,6-difluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide is unique due to its specific structural features, which confer distinct chemical and biological properties